Cas no 25856-01-3 (1-(4-Bromophenyl)-3-phenylpropane-1,3-dione)

• Product Name: 1-(4-Bromophenyl)-3-phenylpropane-1,3-dione
• CAS No: 25856-01-3
• MF: C₁₅H₁₁BrO₂
• MW: 303.150643587112
• MDL: MFCD11539406
• CID: 1424740
• PubChem ID: 10804370
• Update Time: 2025-05-21

1-(4-Bromophenyl)-3-phenylpropane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1-(4-bromophenyl)-3-phenyl-
• 1-(4-bromophenyl)-3-phenylpropane-1,3-dione
• EN300-72136
• AKOS009304658
• AB90877
• DA-07604
• 1-(4-Bromophenyl)-3-phenyl-1,3-propanedione
• 25856-01-3
• G42655
• DTXSID00445194
• CS-0259035
• SCHEMBL751516
• p-bromodibenzoylmethane
• Z381218830
• 1-(4-Bromophenyl)-3-phenylpropane-1,3-dione

• MDL： MFCD11539406
• Inchi： 1S/C15H11BrO2/c16-13-8-6-12(7-9-13)15(18)10-14(17)11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： IDQRBGOEWUVZGM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 301.99423
• Monoisotopic Mass: 301.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Additional information on 1-(4-Bromophenyl)-3-phenylpropane-1,3-dione

1-(4-Bromophenyl)-3-phenylpropane-1,3-dione (CAS No. 25856-01-3): A Comprehensive Overview

1-(4-Bromophenyl)-3-phenylpropane-1,3-dione, commonly referred to by its CAS number CAS No. 25856-01-3, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a diketone functional group and two aromatic substituents. The presence of the bromine atom at the para position of the phenyl ring adds complexity to its chemical properties and enhances its reactivity in synthetic transformations.

The synthesis of 1-(4-Bromophenyl)-3-phenylpropane-1,3-dione typically involves multi-step reactions, often starting from readily available aromatic compounds. Recent advancements in synthetic methodologies have enabled the preparation of this compound with higher yields and improved purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and minimize side reactions, making the production process more efficient.

In terms of chemical properties, 1-(4-Bromophenyl)-3-phenylpropane-1,3-dione exhibits a high degree of stability under normal conditions. However, it is highly reactive under specific reaction conditions, making it an ideal precursor for various organic transformations. The diketone group is particularly reactive towards nucleophilic additions and can undergo condensation reactions with amines or hydroxyl-containing compounds. Recent studies have highlighted its potential as a building block for constructing bioactive molecules and advanced materials.

The application of CAS No. 25856-01-3 spans across multiple disciplines. In pharmaceutical chemistry, this compound serves as an intermediate in the synthesis of complex drug molecules targeting various diseases. Its ability to form stable complexes with metal ions has also made it valuable in coordination chemistry and catalysis. Moreover, in materials science, researchers have utilized this compound to develop novel polymeric materials with enhanced thermal and mechanical properties.

Recent research has focused on exploring the biological activities of derivatives of 1-(4-Bromophenyl)-3-phenylpropane-1,3-dione. Studies have shown that certain analogs exhibit potent anti-inflammatory and antioxidant properties, suggesting their potential as therapeutic agents. Additionally, investigations into its photochemical properties have revealed its ability to act as a photosensitizer in photodynamic therapy applications.

In conclusion, 1-(4-Bromophenyl)-3-phenylpropane-1,3-dione (CAS No. 25856-01-3) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical structure and reactivity make it an essential tool for researchers aiming to develop innovative solutions across various scientific domains.